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Compound of Interest

Compound Name: 2-Hydroxychrysophanol

CAS No.: 58322-78-4

Cat. No.: B1198238

Get Quote

For researchers, scientists, and drug development professionals, understanding the history,

chemical nature, and biological activities of a natural product is paramount to unlocking its

therapeutic potential. This guide provides a comprehensive overview of 2-
Hydroxychrysophanol, an anthraquinone of significant interest.

Introduction
2-Hydroxychrysophanol, a naturally occurring anthraquinone, has garnered attention within

the scientific community for its potential pharmacological activities. Structurally, it is a

trihydroxyanthraquinone, specifically 1,2,8-trihydroxy-3-methylanthracene-9,10-dione. Its close

relationship to the more widely known chrysophanol, differing by an additional hydroxyl group,

positions it as a molecule of interest for comparative biological and chemical studies. This

guide will delve into the historical context of its discovery, its physicochemical properties,

methods for its isolation and characterization, its biosynthetic origins, and a detailed exploration

of its biological functions.
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Historical Context and Discovery
The history of 2-Hydroxychrysophanol is intrinsically linked to the phytochemical investigation

of the seeds of Cassia obtusifolia, a plant with a long history of use in traditional medicine.[1][2]

It is from this plant that the compound, also known by its synonym Norobtusifolin, was first

identified. While a singular, definitive "discovery" paper is not readily apparent in modern

databases, the consistent co-occurrence of 2-Hydroxychrysophanol with other known

anthraquinones like chrysophanol, physcion, and emodin in early phytochemical studies of

Cassia obtusifolia seeds firmly establishes its historical roots in the exploration of this medicinal

plant.[1][3][4][5] The name "Norobtusifolin" itself suggests a derivative of obtusifolin, another

anthraquinone abundant in Cassia obtusifolia, further cementing its origin.

Early research focused on the separation and identification of the various chemical constituents

of Cassia species, driven by their known laxative and antimicrobial properties.[6][7] The

development of chromatographic and spectroscopic techniques in the mid to late 20th century

allowed for the resolution and structural elucidation of these complex mixtures, leading to the

characterization of numerous anthraquinones, including 2-Hydroxychrysophanol.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is essential for its

application in research and drug development. The properties of 2-Hydroxychrysophanol are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₅H₁₀O₅ [8]

Molecular Weight 270.24 g/mol [8]

IUPAC Name
1,2,8-trihydroxy-3-

methylanthracene-9,10-dione
[8]

Synonyms Norobtusifolin

Appearance

Likely a yellow to orange

crystalline solid, typical of

anthraquinones.

Melting Point

Not definitively reported, but

likely high due to its aromatic

and polar nature.

Solubility

Expected to have low solubility

in water and higher solubility in

organic solvents like methanol,

ethanol, and DMSO.

[9]

UV-Vis Absorption

Expected to have

characteristic absorption

maxima in the UV-visible

region due to the

anthraquinone chromophore.

[10]

Infrared (IR) Spectrum

Characteristic peaks for

hydroxyl (-OH) groups,

carbonyl (C=O) groups of the

quinone system, and aromatic

C-H and C=C bonds.

[10]

NMR Spectroscopy Distinctive signals in ¹H and

¹³C NMR spectra

corresponding to the aromatic

protons, methyl group, and

hydroxyl groups, allowing for
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unambiguous structural

confirmation.

Isolation and Characterization: An Experimental
Protocol
The isolation of 2-Hydroxychrysophanol from its natural source, primarily the seeds of Cassia

obtusifolia, involves a series of extraction and chromatographic steps. The following protocol

provides a representative methodology.

Objective: To isolate and characterize 2-Hydroxychrysophanol from the seeds of Cassia

obtusifolia.

Materials:

Dried seeds of Cassia obtusifolia

Methanol (reagent grade)[1]

Hexane (reagent grade)

Ethyl acetate (reagent grade)

Silica gel for column chromatography (60-120 mesh)

Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Rotary evaporator

Spectroscopic instrumentation (UV-Vis, FT-IR, NMR)

Methodology:

Extraction: a. Grind the dried seeds of Cassia obtusifolia to a fine powder. b. Defat the

powdered seeds by Soxhlet extraction with hexane for 6-8 hours to remove lipids. c. Air-dry

the defatted powder to remove residual hexane. d. Perform a subsequent Soxhlet extraction

with methanol for 12-18 hours to extract the anthraquinones.[1] e. Concentrate the
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methanolic extract under reduced pressure using a rotary evaporator to obtain a crude

residue.

Fractionation and Purification: a. Suspend the crude methanolic extract in a minimal amount

of methanol and adsorb it onto a small amount of silica gel. b. Prepare a silica gel column

packed in hexane. c. Load the adsorbed sample onto the top of the column. d. Elute the

column with a gradient of hexane and ethyl acetate, starting with 100% hexane and

gradually increasing the polarity with ethyl acetate. e. Collect fractions and monitor the

separation by TLC, visualizing the spots under UV light (254 nm and 365 nm).

Anthraquinones typically appear as colored spots. f. Combine fractions containing the

compound of interest based on their TLC profiles. g. Further purify the combined fractions

containing 2-Hydroxychrysophanol by repeated column chromatography or preparative

TLC until a pure compound is obtained.

Characterization: a. Determine the melting point of the purified compound. b. Record the UV-

Vis spectrum in methanol to determine the absorption maxima. c. Obtain the FT-IR spectrum

to identify the functional groups. d. Perform ¹H and ¹³C NMR spectroscopy to elucidate the

final structure and confirm its identity as 2-Hydroxychrysophanol.
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Biosynthetic Pathway

Acetyl-CoA + Malonyl-CoA Poly-β-keto Chain
Polyketide Synthase

Cyclization & Aromatization Chrysophanol Hydroxylation (at C-2)
Hydroxylase

2-Hydroxychrysophanol

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of 2-Hydroxychrysophanol.

Biological Activities
2-Hydroxychrysophanol has demonstrated a range of biological activities, primarily focused

on its antimicrobial and anti-inflammatory properties. These activities are often attributed to the

anthraquinone scaffold, which can intercalate with DNA, generate reactive oxygen species, and

modulate inflammatory signaling pathways.

Antimicrobial Activity
Studies have shown that extracts of Cassia obtusifolia containing 2-Hydroxychrysophanol
exhibit significant antimicrobial activity against a variety of bacteria and fungi. [1][11]The

presence of multiple hydroxyl groups on the anthraquinone ring is believed to contribute to its

ability to disrupt microbial cell membranes and inhibit essential enzymes.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the minimum inhibitory concentration of 2-Hydroxychrysophanol
against a specific bacterial strain (e.g., Staphylococcus aureus).

Materials:

Pure 2-Hydroxychrysophanol

Bacterial strain (Staphylococcus aureus)

Mueller-Hinton Broth (MHB)
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96-well microtiter plates

Spectrophotometer (for measuring optical density at 600 nm)

Methodology:

Preparation of Inoculum: a. Culture the bacterial strain overnight in MHB at 37°C. b. Dilute

the overnight culture in fresh MHB to achieve a final concentration of approximately 5 x 10⁵

CFU/mL.

Preparation of 2-Hydroxychrysophanol dilutions: a. Prepare a stock solution of 2-
Hydroxychrysophanol in a suitable solvent (e.g., DMSO). b. Perform serial two-fold

dilutions of the stock solution in MHB in the wells of a 96-well plate to achieve a range of

concentrations.

Inoculation and Incubation: a. Add an equal volume of the prepared bacterial inoculum to

each well containing the diluted compound. b. Include positive (bacteria only) and negative

(broth only) controls. c. Incubate the plate at 37°C for 18-24 hours.

Determination of MIC: a. After incubation, visually inspect the wells for turbidity. The MIC is

the lowest concentration of 2-Hydroxychrysophanol that completely inhibits visible

bacterial growth. b. Optionally, read the optical density at 600 nm using a spectrophotometer

to quantify bacterial growth.

Anti-inflammatory Activity
2-Hydroxychrysophanol has also been investigated for its anti-inflammatory effects. Like

other anthraquinones, it is thought to exert these effects by inhibiting the production of pro-

inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines. [12][13]

[14]This is often achieved through the modulation of key inflammatory signaling pathways like

NF-κB. [12][13]
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Caption: Proposed mechanism of anti-inflammatory action of 2-Hydroxychrysophanol via

inhibition of the NF-κB pathway.

Conclusion
2-Hydroxychrysophanol, a key bioactive compound from the seeds of Cassia obtusifolia,

represents a promising natural product for further scientific investigation. Its historical context is

rooted in traditional medicine, and modern scientific methods have begun to unravel its

chemical and biological properties. The protocols and information provided in this guide serve

as a foundational resource for researchers aiming to explore the full therapeutic potential of this

intriguing anthraquinone. Further studies are warranted to fully elucidate its mechanisms of

action and to evaluate its efficacy and safety in preclinical and clinical settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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